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Compound of Interest

Compound Name: BDP TR azide

Cat. No.: B13722306

Get Quote

Introduction

BDP TR azide is a fluorescent probe used for labeling biomolecules in the Texas Red/ROX

channel.[1][2][3] It is based on a borondipyrromethene scaffold, which provides high brightness,

photostability, and resistance to oxidation compared to dyes like ROX and Texas Red.[1][2] The

azide functional group on the BDP TR molecule allows for its covalent attachment to alkyne-

modified proteins through a highly specific and efficient bioorthogonal reaction known as

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".

This method is ideal for researchers, scientists, and drug development professionals who

require precise and stable fluorescent labeling of proteins for various downstream applications,

including fluorescence microscopy, flow cytometry, and proteomic analysis.

Properties of BDP TR Azide
The key characteristics of BDP TR azide are summarized below. These properties make it a

robust choice for protein labeling experiments.
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Property Value Reference

Molecular Formula C₂₄H₂₁BF₂N₆O₂S

Molecular Weight 506.34 g/mol

Excitation Maximum (λex) 589 nm

Emission Maximum (λem) 616 nm

Molar Extinction Coefficient (ε) 69,000 L·mol⁻¹·cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.90

Solubility Good in DMF, DMSO, DCM

Storage Conditions
Store at -20°C in the dark,

desiccated.

Principle of Labeling: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The labeling protocol relies on the CuAAC click reaction. This reaction forms a stable triazole

linkage between the azide group on the BDP TR dye and a terminal alkyne group previously

incorporated into the target protein. The reaction is catalyzed by Copper(I), which is typically

generated in situ from a Copper(II) salt (e.g., CuSO₄) by a reducing agent like sodium

ascorbate. The high specificity of the azide-alkyne reaction ensures that the dye is attached

only to the intended sites, as neither functional group is naturally present in proteins.
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Reactants
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Cu(I) Catalyst
(from CuSO₄ + Ascorbic Acid)

BDP TR Labeled Protein
(Stable Triazole Linkage)

BDP TR Azide
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Initial Materials

Protocol Steps

Final Product

Alkyne-Modified Protein

1. Prepare Reagents
(Dye Stock, Fresh Activator)

BDP TR Azide

2. Set up Labeling Reaction
(Combine Protein, Buffer, Dye, Activator)

3. Incubate
(1-2 hours at Room Temperature, in dark)

4. Purify Labeled Protein
(Size-Exclusion Chromatography)

5. Characterize Labeled Protein
(Spectroscopy, SDS-PAGE Imaging)

Purified & Characterized
BDP TR Labeled Protein

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lumiprobe.com [lumiprobe.com]

2. BDP TR azide (A270115) | Antibodies.com [antibodies.com]

3. content.labscoop.com [content.labscoop.com]

To cite this document: BenchChem. [Application Notes: BDP TR Azide for Protein Labeling
via Click Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13722306/docs#application-notes-bdp-tr-azide-for-
protein-labeling-via-click-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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